BENGHE Foundational & Exploratory

Check Availability & Pricing

"synthesis of anhydrous sodium dithionite"

Author: BenchChem Technical Support Team. Date: November 2025
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Compound Name: Sodium hydrosulfite, anhydrous

cat. No.: B106510

An In-depth Technical Guide to the Synthesis of Anhydrous Sodium Dithionite

Introduction

Sodium dithionite (Na2S20a4), also known as sodium hydrosulfite, is a powerful reducing agent
with significant industrial applications, including in textile dyeing, paper pulp bleaching, and
chemical synthesis.[1][2][3] It is a white to grayish crystalline powder with a faint sulfurous odor.
[1][4] While stable when perfectly dry, it is sensitive to moisture and air, and its aqueous
solutions are prone to decomposition.[1][2][4] Anhydrous sodium dithionite decomposes above
90°C in the air and above 150°C in the absence of air.[1][4] This guide provides a
comprehensive overview of the primary industrial and laboratory methods for synthesizing
anhydrous sodium dithionite, tailored for researchers, scientists, and professionals in drug
development.

Core Synthesis Methodologies

The industrial production of sodium dithionite primarily relies on the reduction of sulfur dioxide
(S0O32) using various reducing agents. The choice of method often depends on factors such as
cost, raw material availability, and desired product purity. The most prominent methods include
the zinc dust process, the formate process, and the sodium borohydride process.

Zinc Dust Process

Historically one of the most important methods, the zinc dust process was developed by BASF
and involves a two-step reaction.[5][6][7] First, an aqueous slurry of zinc dust is reacted with
sulfur dioxide to produce zinc dithionite (ZnS204).[5] In the second step, the zinc is precipitated
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from the solution by adding sodium hydroxide or sodium carbonate, yielding sodium dithionite
and zinc hydroxide or carbonate as a byproduct.[5][7]

The fundamental reactions are:
e Zn + 2S02 — ZnS204[5][7]

e ZnS204 + 2NaOH - Na2S20a4 + Zn(OH)2[5][7]

Formate Process

The formate process utilizes sodium formate (HCOONa) as the reducing agent in an aqueous
methanol solution.[2][8] Sulfur dioxide and an alkaline sodium compound, such as sodium
hydroxide or sodium carbonate, are introduced into a solution of sodium formate in aqueous
methanol.[2][9] This method is widely used for its efficiency and the high purity of the resulting
product.[10] The reaction is typically carried out under pressure.[2][8]

The overall reaction can be represented as: 2ZHCOONa + 2SO0z + 2NaOH - Naz2S20a4 +
2HCOOH + Naz2S0s (simplified)

A more specific reaction is described as: HCOONa + 2SOz + NaOH — Na2S204 + CO2 + H20

Sodium Borohydride Process

This method employs sodium borohydride (NaBHa4) as a potent reducing agent. The reaction is
carried out in a strongly alkaline solution where sodium borohydride is stable.[2][8] Sulfur
dioxide and sodium hydroxide are added to produce sodium dithionite.[2] Each equivalent of
hydride (H~) from the borohydride reduces two equivalents of sulfur dioxide.[1][6]

The stoichiometry of the reaction is as follows: NaBH4 + 8NaOH + 8502 — 4Na2S204 + NaBO:2
+ 6H20[1][6]

Electrolytic Process

Electrochemical methods involve the reduction of sulfur dioxide or bisulfite (HSOs~) solutions in
an electrolytic cell.[11][12] For instance, an aqueous solution of sodium bisulfite can be
circulated as the catholyte, where it is reduced to dithionite.[11] The process parameters, such
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as pH, temperature, and reduction potential, must be carefully controlled to optimize the yield

and prevent product decomposition.[11][12]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the different synthesis

methods, facilitating a direct comparison.

. Sodium ]
Zinc Dust Formate . Electrolytic
Parameter Borohydride
Process Process Process
Process
Sodium formate, Sodium
Zinc dust, Sulfur o )
] o ] Sulfur dioxide, borohydride, ) o
Primary dioxide, Sodium ) o Sodium bisulfite /
) Sodium Sulfur dioxide, )
Reactants hydroxide/carbon ) ) SOz in water
. hydroxide/carbon  Sodium
ate
ate, Methanol hydroxide
Reaction ~40°C (Step 1) 65 - 85°C[10][13] N
Not specified 5-25°C[11]
Temperature [51[7] [14]
Reaction ) N ]
Atmospheric 1 - 3 bar[2][8] Not specified Atmospheric
Pressure
5 -6 (Amalgam Strongl 46-5.8
pH o Amalgam gyt e
variant)[2][8] alkaline[2][8] (Catholyte)[11]
_ _ 87% - 91%[10] _ _
Purity of Product High [15] High Solution form
) ) -~ ~75% (based on N Dependent on
Typical Yield Not specified Not specified

S02)[15]

current efficiency

Experimental Protocols
Protocol 1: Zinc Dust Process for Sodium Dithionite

This protocol describes a typical industrial batch process for producing anhydrous sodium

dithionite.
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Materials:

Zinc dust

Sulfur dioxide (liquid or gaseous)

Sodium hydroxide or Sodium carbonate solution

Sodium chloride

Methanol

Procedure:

Preparation of Zinc Dithionite: An aqueous slurry of zinc dust is prepared in a stirred, cooled
reactor.[5] The temperature is maintained at approximately 40°C.[5][7]

Reaction with SO2: Liquid or gaseous sulfur dioxide is introduced into the zinc slurry. The
reaction is allowed to proceed until the zinc dust is consumed, forming a solution of zinc
dithionite.[5]

Filtration: The resulting solution is passed through a filter press to remove any unreacted
zinc dust and other solid impurities.[5][7]

Precipitation of Zinc: The clarified zinc dithionite solution is transferred to a second set of
stirred vessels. A solution of sodium hydroxide or sodium carbonate is added to precipitate
zinc as zinc hydroxide or zinc carbonate.[5][7]

Removal of Zinc Byproduct: The precipitated zinc salt is removed using another filter press,
leaving a clarified solution of sodium dithionite.[5][7]

Isolation of Anhydrous Na2S204: Anhydrous sodium dithionite is precipitated from the
solution by concentration under vacuum. Sodium chloride is added at a temperature greater
than 60°C to salt out the product.[5][7][8]

Washing and Drying: The precipitated sodium dithionite crystals are filtered, washed with
methanol to remove residual water and impurities, and finally dried at 90-100°C.[5][7][8]
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Protocol 2: Formate Process for Sodium Dithionite

This protocol outlines a continuous production method using sodium formate.

Materials:

Sodium formate

Sodium hydroxide

Sulfur dioxide

Methanol

Water

Procedure:

Reactant Feed: A 58% aqueous solution of sodium formate, a mixture of 48% aqueous
sodium hydroxide and methanol, and sulfur dioxide are continuously fed into the first stage of
a multi-stage reactor system.[13]

First Reactor Stage: The reaction is initiated in the first reactor at a temperature of
approximately 78°C and a pressure of 1 Kg/cm?2 G.[13] The residence time is controlled (e.qg.,
2.5 hours) to achieve a specific conversion rate of sulfurous acid anhydride to dithionite (e.qg.,
25-50%).[13]

Second Reactor Stage: The reaction mixture is continuously withdrawn from the first reactor
and fed into a second reactor maintained at a higher temperature (e.g., 83°C) and the same
pressure.[13] The remaining required sulfur dioxide may be introduced at this stage.

Crystallization: The reaction continues in the second reactor with a specific residence time
(e.g., 2 hours), during which sodium dithionite crystallizes out of the solution, forming a
slurry.[13]

Stabilization (Optional but Recommended): To improve stability, an aqueous solution of
sodium carbonate (10-30% by weight) can be added to the final slurry at 15-80°C. This
causes sodium carbonate to precipitate and adhere to the dithionite crystals.[13]
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« Isolation and Drying: The slurry containing the sodium dithionite crystals is continuously
withdrawn. The crystals are separated by filtration, washed (e.g., with methanol), and dried
to yield the final anhydrous product.[2]

Visualizations: Workflows and Pathways
The following diagrams illustrate the logical flow of the key synthesis processes.
Caption: Workflow for the Zinc Dust Synthesis of Sodium Dithionite.

Caption: Workflow for the Formate Process Synthesis of Sodium Dithionite.

Caption: Key Chemical Pathways for Sodium Dithionite Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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